Toltrazuril sulfoxide-d3

Specification

• Molecular Formula: C18H14F3N3O5S
• Molecular Weight: 444.4 g/mol
• IUPAC Name: 1-[3-methyl-4-[4-(trifluoromethylsulfinyl)phenoxy]phenyl]-3-(trideuteriomethyl)-1,3,5-triazinane-2,4,6-trione
• Standard InChI: InChI=1S/C18H14F3N3O5S/c1-10-9-11(24-16(26)22-15(25)23(2)17(24)27)3-8-14(10)29-12-4-6-13(7-5-12)30(28)18(19,20)21/h3-9H,1-2H3,(H,22,25,26)/i2D3
• Standard InChI Key: QWKYIPKCLAUFCM-BMSJAHLVSA-N
• Isomeric SMILES: [2H]C([2H])([2H])N1C(=O)NC(=O)N(C1=O)C2=CC(=C(C=C2)OC3=CC=C(C=C3)S(=O)C(F)(F)F)C
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=O)NC(=O)N(C2=O)C)OC3=CC=C(C=C3)S(=O)C(F)(F)F

Introduction

Chemical and Structural Properties of Toltrazuril Sulfoxide-d3

Molecular Characteristics

Toltrazuril sulfoxide-d3 is a tri-deuterated derivative of toltrazuril sulfoxide, a metabolite of the antiprotozoal drug toltrazuril. The substitution of three hydrogen atoms with deuterium at specific positions ($\text{D}_{3}$) stabilizes the molecule against metabolic degradation, making it ideal for use as an internal standard in mass spectrometry. The compound’s structural formula (Figure 1) includes a sulfoxide group ($\text{S}= \text{O}$) and a trifluoromethyl substituent ($\text{CF}_{3}$), which contribute to its polarity and detectability in LC-MS/MS systems.

Table 1: Key Physicochemical Properties of Toltrazuril Sulfoxide-d3

Property	Value
CAS Number	1346603-43-7
Molecular Formula	$\text{C}_{18}\text{H}_{11}\text{D}_{3}\text{F}_{3}\text{N}_{3}\text{O}_{5}\text{S}$
Molecular Weight	444.40 g/mol
Solvent	Acetonitrile
Concentration	100 µg/mL
Storage Conditions	4°C

Synthesis and Stability

The synthesis of toltrazuril sulfoxide-d3 involves deuterium exchange at specific hydrogen sites during the oxidation of toltrazuril. This process ensures isotopic purity, critical for avoiding interference in quantitative analyses. Stability studies indicate that the compound remains intact under refrigerated conditions (4°C) for extended periods, although exposure to heat or light accelerates degradation.

Parameter	Value
Recovery Rate	75–95%
Precision (CV%)	5–14%
Linearity Range	1–45 µg/kg
CCα (Decision Limit)	2.2–350 µg/kg

Method Validation and Robustness

A 2017 study validated an LC-MS/MS protocol for five synthetic coccidiostats, utilizing toltrazuril sulfoxide-d3 to correct for matrix effects in egg samples. The method demonstrated excellent linearity ($R^2 > 0.99$) across concentration ranges of 1–45 µg/kg and robustness against minor procedural variations, such as extraction volume and solvent pH. For instance, recovery rates for toltrazuril sulfoxide-d3 averaged 85% with a coefficient of variation (CV) of 8.2%.

Recent Advances and Regulatory Considerations

Emerging Applications

Recent studies explore the compound’s utility in environmental monitoring, particularly in detecting coccidiostat residues in wastewater from poultry farms. Preliminary data suggest detection limits of 0.5 ng/L using advanced solid-phase extraction techniques.